Cas no 30570-19-5 (2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-)

2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl- structure
30570-19-5 structure
Product name:2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-
CAS No:30570-19-5
MF:C11H12N2S
MW:204.291380882263
CID:1443556

2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-
    • Inchi: 1S/C11H12N2S/c1-8-7-10(13-11(14)12-8)9-5-3-2-4-6-9/h2-7,10H,1H3,(H2,12,13,14)
    • InChI Key: KHCZLACEZABOFR-UHFFFAOYSA-N
    • SMILES: C1(=S)NC(C)=CC(C2=CC=CC=C2)N1

Computed Properties

  • Exact Mass: 204.07226

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 318.7±52.0 °C(Predicted)
  • PSA: 24.06
  • pka: 12.40±0.60(Predicted)

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